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Compound of Interest

Compound Name: Ammonium bromide-d4

Cat. No.: B12404938 Get Quote

Ammonium Bromide-d4: A Technical Safety and
Handling Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for

Ammonium bromide-d4 (ND₄Br). While a specific Safety Data Sheet (SDS) for the deuterated

form is not readily available, the properties of Ammonium bromide-d4 are expected to be very

similar to its non-deuterated counterpart, Ammonium bromide (NH₄Br).[1] This document

synthesizes available data for Ammonium bromide and presents it as a safety reference for the

handling and use of Ammonium bromide-d4 in a research and development setting.

Chemical and Physical Properties
Ammonium bromide-d4 is the deuterated form of Ammonium bromide, where the four

hydrogen atoms of the ammonium cation are replaced with deuterium.[1] It is a white, odorless

crystalline solid that may turn yellow upon exposure to air.[2][3] It is known to be slightly

hygroscopic, absorbing moisture from the air.[4]
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Property Value References

Chemical Formula ND₄Br

CAS Number 12265-06-4

Molecular Weight 101.97 g/mol

Appearance
White crystalline powder or

granules.

Odor
Odorless or faint ammonia

odor.

Melting Point Sublimes at 452 °C / 845.6 °F.

Boiling Point 235 °C / 455 °F

Solubility

Soluble in water and alcohol.

Freely soluble in acetone and

ammonia. Slightly soluble in

ether.

Specific Gravity 2.4 g/cm³

pH 4.5 - 5.5 (in aqueous solution)

Toxicological Data
Ammonium bromide-d4 is expected to have a similar toxicological profile to Ammonium

bromide. It is considered an irritant and may be harmful if swallowed.

Metric Value Species References

Oral LD₅₀ 2700 mg/kg Rat

Acute Effects:

Eyes: Causes serious eye irritation. Symptoms can include redness, tearing, and burning.

Skin: Causes skin irritation. May cause redness and itching.
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Inhalation: May cause respiratory irritation. Inhalation of dust can irritate mucous

membranes, leading to coughing and shortness of breath.

Ingestion: May be harmful if swallowed. Can cause irritation of the mouth and throat, nausea,

and vomiting.

Chronic Effects:

Prolonged or repeated exposure may cause damage to the central nervous system.

Hazard Identification and Classification
Hazard Class Category Statement References

Acute toxicity, oral Category 5
May be harmful if

swallowed

Skin

corrosion/irritation
Category 2 Causes skin irritation

Serious eye

damage/eye irritation
Category 2A/2B

Causes serious eye

irritation

Specific target organ

toxicity — single

exposure

Category 3
May cause respiratory

irritation

Reproductive toxicity Category 1B
May damage fertility

or the unborn child

Effects on or via

lactation
-

May cause harm to

breast-fed children

Specific target organ

toxicity — repeated

exposure

Category 1

Causes damage to

organs through

prolonged or repeated

exposure

Experimental Protocols
First Aid Measures
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A standardized first aid protocol is crucial in the event of exposure. The following workflow

outlines the necessary steps.

Exposure Occurs

Immediate Actions

Specific Exposure Protocols

Exposure to Ammonium Bromide-d4

Remove from exposure source.
Move to fresh air if inhaled. [9]

Ingestion:
Rinse mouth. [1, 5]

Do NOT induce vomiting. [2]
Give 2-4 cupfuls of milk or water. [9]

Rinse affected area.

Inhalation:
Keep at rest in a position comfortable for breathing. [1, 5]

If not breathing, give artificial respiration. [3]

Eyes:
Rinse cautiously with water for at least 15 minutes. [3, 5]

Remove contact lenses if present and easy to do. [5]

Skin:
Wash with plenty of water. [1, 5]

Remove contaminated clothing. [5]

Seek immediate medical attention. [9]
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Caption: First aid workflow following exposure.

Fire Fighting Measures
Ammonium bromide-d4 is a non-flammable solid. However, when heated to decomposition, it

may emit toxic and corrosive fumes of nitrogen oxides (NOx), ammonia (NH₃), and hydrogen

bromide.

Suitable Extinguishing Media: Use extinguishing media appropriate for the surrounding fire.

This includes water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.
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Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear to prevent contact with hazardous decomposition products.

Accidental Release Measures
In the event of a spill, a systematic approach should be taken to ensure safety and proper

cleanup.

Initial Response

Cleanup Procedure

Final Steps

Ensure adequate ventilation of the area. [5]

Wear appropriate personal protective equipment (PPE). [4]

Avoid generating dust. [2]

Sweep or vacuum up the spilled material. [2, 9]

Place in a sealed, labeled container for disposal. [2, 5]

Wash the spill site after material pickup is complete. [1, 5]

Dispose of waste according to regulations.
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Caption: Workflow for accidental release cleanup.

Handling and Storage
Handling: Handle in a well-ventilated area. Wear protective gloves, clothing, and eye

protection. Avoid breathing dust and contact with skin and eyes. Wash hands thoroughly

after handling. Do not eat, drink, or smoke when using this product.

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container. It is slightly

hygroscopic and should be protected from moisture. Store away from incompatible materials

such as strong oxidizing agents, acids, and bases.

Stability and Reactivity
Chemical Stability: Stable under normal conditions. It is hygroscopic and sensitive to air and

light.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases. Contact with acids can produce toxic fumes.

Hazardous Decomposition Products: When heated to decomposition, it can emit toxic fumes

of nitrogen oxides (NOx), ammonia (NH₃), and hydrogen bromide.

Exposure Controls and Personal Protection
Engineering Controls: Use in a well-ventilated area. Ensure eyewash stations and safety

showers are close to the workstation.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.

Respiratory Protection: If dust is generated, use a NIOSH/MSHA approved respirator.

The following diagram illustrates the logical relationship for selecting appropriate personal

protective equipment.
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Risk Assessment

Protective Measures

PPE Components

Handling Ammonium Bromide-d4
Engineering Controls

(e.g., Fume Hood)

Personal Protective Equipment (PPE)

Eye Protection
(Goggles) [14]

Hand Protection
(Gloves) [14]

Body Protection
(Lab Coat) [14]

Respiratory Protection
(If dust is present) [14]
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Caption: Logic for PPE selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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